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Organic Azide Safety Guidance

Hazard Identification

4-Azidobenzaldehyde is recognized as exceptionally explosive and shock-sensitive [1]. Dow Chemical

scientists tested the material and found a positive result in drop weight impact tests with an H50 value of

about 11 kg-cm [1]. This indicates high sensitivity - the lower the H50 value, the more sensitive the material

is to impact.

Hazard Property Assessment Test Method

Shock Sensitivity Positive (exceptionally explosive) Drop weight impact test

Impact Sensitivity (H50) ~11 kg-cm ASTM D2540

Safety Handling Protocols

Work in Small Quantities: Manipulate as dilute solutions rather than in neat form whenever

possible [1]
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Use Engineering Controls: Always work behind a blast shield and use appropriate personal

protective equipment [1]
Control Energy Inputs: Shield from light and heat to prevent accidental initiation [1]

Verify MSDS: Ensure you have the most current safety data sheet, as early MSDS for this compound
did not include shock sensitivity warnings [1]

Troubleshooting Guide

Problem Possible Cause Solution

Material
decomposition

Heat, light, or mechanical shock
exposure

Store in cool, dark place; handle
solutions not neat solids

Unexpected reactivity Azide group interaction with
other compounds

Review functional group compatibility
before experiments

Outdated safety
information

Older MSDS lacking explosion
warnings

Obtain latest safety data from
manufacturer

Experimental Workflow for Safe Handling

The diagram below outlines the critical decision process for working with 4-azidobenzaldehyde:
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Start: Plan Experiment with
4-Azidobenzaldehyde

Check for Latest MSDS
with Shock Sensitivity Data

Conduct Formal
Risk Assessment

Implement Engineering Controls:
Blast Shield, Remote Handling

Use Dilute Solutions
Not Neat Material

Continuously Monitor for
Decomposition Signs

Safe Experiment
Completion

Click to download full resolution via product page

Frequently Asked Questions

Is 4-azidobenzaldehyde really explosive?

Yes. While early commercial MSDS did not highlight this risk, testing revealed significant shock sensitivity.

U.S. Patent 4,354,976 specifically describes it as "an exceptionally explosive substance" [1].
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Can I synthesize this compound myself?

While a convenient multigram synthesis has been published [1], this should only be attempted with proper

safety measures including blast shielding and protection from light and heat. Consider purchasing small

quantities instead.

What concentration is safe for handling?

The search results don't specify safe concentration limits. The key recommendation is to always manipulate

the compound as a dilute solution rather than in neat form to minimize explosion risk [1].

How should I store this material?

Store in a cool, dark place in clearly labeled, shock-resistant containers. Isolate from other chemicals,

particularly those that could generate heat or initiate reactions.

Key Recommendations for Research Applications

Given that 4-azidobenzaldehyde is used in organic synthesis, pharmaceutical production, and as a substrate

in enzyme assays [2], implement these additional precautions:

Click Chemistry Applications: When using in azide-alkyne cycloadditions, ensure all reaction

components are compatible and won't generate excessive heat
Biological Labeling: For fluorescent labeling applications [2], work with minimal quantities in solution

Cytochrome P450 Studies: Since it may inhibit cytochrome P450 [2], ensure biological safety
protocols don't conflict with explosive hazard controls

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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